3-Methylthiotetrafluoropropionic acid
Description
3-Methylthiotetrafluoropropionic acid (C₄H₃F₄O₂S) is a fluorinated carboxylic acid characterized by a tetrafluorinated carbon chain and a methylthio (-SCH₃) substituent at the third carbon position. Its structure combines high electronegativity from fluorine atoms with the sulfur-containing functional group, which influences its chemical reactivity, solubility, and environmental persistence.
Properties
CAS No. |
77705-92-1 |
|---|---|
Molecular Formula |
C4H4F4O2S |
Molecular Weight |
192.13 g/mol |
IUPAC Name |
2,2,3,3-tetrafluoro-3-methylsulfanylpropanoic acid |
InChI |
InChI=1S/C4H4F4O2S/c1-11-4(7,8)3(5,6)2(9)10/h1H3,(H,9,10) |
InChI Key |
ZWBMALRBYQLPIM-UHFFFAOYSA-N |
Canonical SMILES |
CSC(C(C(=O)O)(F)F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
| Compound Name | Molecular Formula | Functional Groups | Key Structural Features |
|---|---|---|---|
| 3-Methylthiotetrafluoropropionic acid | C₄H₃F₄O₂S | Carboxylic acid, methylthio, CF₃ | Fluorinated backbone with sulfur moiety |
| 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propionic acid | C₆HF₁₁O₃ | Carboxylic acid, ether, CF₃, CF₂CF₂CF₃ | Branched fluorinated ether linkage |
| Perfluorobutane sulfonic acid (PFBS) | C₄F₉SO₃H | Sulfonic acid, perfluorinated chain | Fully fluorinated alkyl chain with -SO₃H |
| Hydrofluoric acid | HF | Inorganic acid | Simple diatomic molecule |
Key Observations :
Environmental and Regulatory Profiles
Key Observations :
- Regulatory Status: Both 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propionic acid and PFBS are classified as Substances of Very High Concern (SVHC) by the European Chemicals Agency (ECHA) due to their persistence, bioaccumulation, and toxicity (PBT) profiles .
- Environmental Impact : The target compound’s partial fluorination and sulfur moiety may reduce persistence compared to fully fluorinated analogs. However, its stability under oxidative conditions remains a concern.
Toxicity and Handling Considerations
- 3-Methylthiotetrafluoropropionic acid: Limited toxicity data are available. Its carboxylic acid group may cause irritation, similar to other fluorinated acids. No specific handling protocols are mandated, but general precautions for fluorinated organics apply.
- PFBS and Heptafluoropropoxy derivative : Both exhibit chronic toxicity, including endocrine disruption and hepatotoxicity, necessitating strict containment and waste management .
- Hydrofluoric acid : High acute toxicity requires specialized handling (e.g., calcium gluconate antidote availability) .
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